Cas no 2034246-62-1 (2-(1H-pyrrol-1-yl)-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylethan-1-one)

• Product Name: 2-(1H-pyrrol-1-yl)-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylethan-1-one
• CAS No: 2034246-62-1
• MF: C₁₁H₁₃F₃N₂O₂
• MW: 262.228333234787
• CID: 6079546
• PubChem ID: 119101619
• Update Time: 2025-07-23

2-(1H-pyrrol-1-yl)-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(1H-pyrrol-1-yl)-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylethan-1-one
• F6514-2883
• AKOS026692910
• 2-(1H-pyrrol-1-yl)-1-[3-(2,2,2-trifluoroethoxy)azetidin-1-yl]ethan-1-one
• 2-pyrrol-1-yl-1-[3-(2,2,2-trifluoroethoxy)azetidin-1-yl]ethanone
• 2-(1H-pyrrol-1-yl)-1-(3-(2,2,2-trifluoroethoxy)azetidin-1-yl)ethanone
• 2034246-62-1

• Inchi： 1S/C11H13F3N2O2/c12-11(13,14)8-18-9-5-16(6-9)10(17)7-15-3-1-2-4-15/h1-4,9H,5-8H2
• InChI Key： SAODACNZGVFXSK-UHFFFAOYSA-N
• SMILES： FC(COC1CN(C(CN2C=CC=C2)=O)C1)(F)F

Computed Properties

• Exact Mass: 262.09291215g/mol
• Monoisotopic Mass: 262.09291215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 34.5Ų

Additional information on 2-(1H-pyrrol-1-yl)-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylethan-1-one

Introduction to 2-(1H-pyrrol-1-yl)-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylethan-1-one (CAS No. 2034246-62-1)

The compound 2-(1H-pyrrol-1-yl)-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylethan-1-one (CAS No. 2034246-62-1) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel pharmacophores with potential therapeutic applications. This heterocyclic molecule, featuring a pyrrole ring conjugated with an azetidine scaffold, has garnered attention due to its unique structural features and promising biological activities. The presence of a 2,2,2-trifluoroethoxy group introduces a fluorine atom moiety that is well-documented for its ability to modulate metabolic stability and binding affinity in drug candidates.

Recent research in the domain of azetidine derivatives has highlighted their utility as scaffolds for developing small-molecule inhibitors targeting various biological pathways. The incorporation of a pyrrole ring into the azetidine core enhances the compound's potential to interact with biological targets through hydrogen bonding and π-stacking interactions. This structural motif has been extensively explored in the quest for novel therapeutic agents, particularly those targeting enzymes and receptors involved in inflammatory and infectious diseases.

The fluorinated ether group at the 3-position of the azetidine ring is a critical feature that distinguishes this compound from its analogs. Fluorine atoms are renowned for their ability to influence the pharmacokinetic properties of molecules, including solubility, permeability, and metabolic resistance. In particular, the trifluoroethoxy substituent has been shown to enhance binding affinity by increasing lipophilicity while maintaining water solubility, making it an attractive feature for drug design. This property is particularly relevant in the context of developing orally bioavailable compounds that exhibit prolonged half-lives.

Current studies in medicinal chemistry emphasize the importance of multitarget engagement in therapeutic intervention. The compound under discussion exhibits potential dual functionality by interacting with both enzymatic and non-enzymatic targets. Preliminary in vitro assays have suggested that this molecule may possess inhibitory activity against certain kinases and transcription factors implicated in cancer progression. Additionally, its structural framework suggests potential interactions with ion channels and G protein-coupled receptors (GPCRs), which are key targets in neurological disorders.

The synthesis of 2-(1H-pyrrol-1-yl)-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylethan-1-one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the pyrrole ring typically employs palladium-catalyzed cross-coupling reactions, while the installation of the trifluoroethoxy group necessitates specialized fluorinating reagents under inert conditions. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their exploration in preclinical studies.

In the realm of drug discovery, computational modeling plays an increasingly pivotal role in predicting molecular interactions and optimizing lead compounds. Molecular docking studies have been conducted on 2-(1H-pyrrol-1-yl)-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylethan-1-one to evaluate its binding affinity to various protein targets. These simulations have revealed promising interactions with enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are central mediators in cellular signaling pathways associated with inflammation and cell proliferation.

The pharmacological profile of this compound is further enhanced by its ability to cross the blood-brain barrier (BBB), a critical factor for treating central nervous system (CNS) disorders. The balance between lipophilicity and polarizability imparted by the pyrrole ring and trifluoroethoxy group facilitates efficient penetration into neural tissues while maintaining stability within the bloodstream. This characteristic makes it a candidate for therapeutic development against neurodegenerative diseases such as Alzheimer's and Parkinson's.

Emerging evidence from preclinical trials indicates that derivatives of this class exhibit significant anti-inflammatory properties by modulating cytokine production and immune cell function. The pyrrole-piperazine core has been implicated in inhibiting pro-inflammatory cytokines such as TNF-α and IL-6 through direct interaction with transcriptional regulators like NFκB. Such mechanisms are highly relevant in addressing chronic inflammatory conditions where excessive immune responses contribute to tissue damage.

The integration of fluorine chemistry into drug design continues to expand the arsenal of molecular tools available to medicinal chemists. The unique electronic properties of fluorine atoms allow for fine-tuning of physicochemical properties, including acid-base behavior and metabolic susceptibility. In the case of CAS No. 2034246-62-1, the trifluoroethoxy group not only enhances binding affinity but also confers resistance to oxidative degradation by enzymes such as cytochrome P450 monooxygenases.

Future directions in research may focus on exploring analogs of this compound that exhibit improved selectivity or reduced toxicity profiles. Structure-based drug design approaches will be instrumental in identifying key residues within target proteins that mediate binding interactions with this molecule. Additionally, biophysical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography will provide insights into molecular conformational dynamics and enzyme-ligand complexes.

The development pipeline for 2-(1H-pyrrol-1-yl)-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylenone is supported by collaborations between academic institutions and pharmaceutical companies aiming to translate preclinical findings into clinical applications. Regulatory agencies have expressed interest in novel compounds with mechanisms distinct from existing therapies due to their potential for addressing unmet medical needs. As such, this molecule represents a valuable asset in ongoing efforts to combat debilitating diseases through innovative chemical biology approaches.